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A Next-Generation Pan-RAF Inhibitor for RAS/RAF-
Mutant Malignancies[1]
Executive Summary
REDX05358 is a potent, orally bioavailable, small-molecule Pan-RAF inhibitor designed to

overcome the critical limitation of first-generation BRAF inhibitors: paradoxical MAPK pathway

activation.[1] Unlike Vemurafenib or Dabrafenib, which can inadvertently accelerate tumor

growth in RAS-mutant contexts by inducing RAF dimerization, REDX05358 inhibits both RAF

monomers and dimers with sub-nanomolar potency. It binds in a distinct DFG-out / αC-helix-in

conformation, effectively silencing signaling in both BRAF-mutant (V600E) and RAS-mutant

(KRAS/NRAS) solid tumors without triggering feedback reactivation.

Part 1: The Clinical Challenge: The RAF Paradox
To understand the mechanism of REDX05358, one must first understand the failure mode of its

predecessors.
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The Dimerization Problem
The MAPK/ERK pathway is a central driver of cell proliferation. In healthy cells, RAS activates

RAF, which forms dimers (BRAF-BRAF, BRAF-CRAF) to phosphorylate MEK.[2]

First-Generation Inhibitors (Type I/I.5): Drugs like Vemurafenib bind to the ATP pocket of a

single RAF monomer.

The Paradox: In the presence of oncogenic RAS (e.g., KRAS-mutant colorectal cancer),

binding to one RAF monomer induces a conformational change that promotes its

dimerization with a drug-free RAF partner. This "trans-activation" leads to hyper-

phosphorylation of ERK, causing tumor progression and secondary malignancies (e.g.,

cutaneous squamous cell carcinoma).

REDX05358 Design Directive: Create a molecule that inhibits the catalytic activity of the RAF

kinase without allosterically priming the enzyme for dimerization, or alternatively, one that

inhibits the dimer complex itself.

Part 2: Molecular Mechanism of Action[3][4]
Binding Topology: DFG-out / αC-helix-in
REDX05358 utilizes a hybrid structural scaffold that occupies the ATP-binding pocket but

enforces a specific inactive conformation.

Hinge Binding: It anchors to the kinase hinge region, competing directly with ATP.

Back-Pocket Occupation: Crucially, it extends into the deep hydrophobic back pocket. This

forces the conserved DFG (Asp-Phe-Gly) motif into the "out" position.

Conformational Lock: Unlike standard Type II inhibitors that often push the αC-helix "out,"

REDX05358 stabilizes a DFG-out / αC-helix-in state. This specific conformation is

structurally incompatible with the regulatory changes required for paradoxical dimer

activation.

Pan-RAF Inhibition (Monomer & Dimer)
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REDX05358 is equipotent against all RAF isoforms (ARAF, BRAF, CRAF).[3][4] By inhibiting

both the monomeric form (dominant in BRAF V600E tumors) and the dimeric form (dominant in

RAS-mutant tumors), it shuts down the pathway regardless of the upstream driver.

Prevention of Feedback Loops
In KRAS-mutant colorectal cancer (CRC), EGFR-mediated feedback often reactivates the

pathway via CRAF. Because REDX05358 potently inhibits CRAF (IC50 = 0.076 nM), it blocks

this escape route, maintaining suppression of pERK.

Visualization: The Paradox Breaker Mechanism
The following diagram illustrates how REDX05358 differs from first-generation inhibitors in the

context of RAS-mutant signaling.
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Figure 1: Mechanistic differentiation.[5] While 1st Gen inhibitors induce dimerization (red

arrow), REDX05358 inhibits both monomers and dimers, blocking the paradox.

Part 3: Pharmacodynamics & Selectivity Profile
REDX05358 demonstrates a "flat" potency profile across the RAF family, which is essential for

its pan-RAF efficacy.

Table 1: Biochemical Potency (Kinase Assay)
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Data synthesized from preclinical profiling (ProbeChem/Redx Pharma).

Target Kinase IC50 (nM) Biological Relevance

CRAF (RAF-1) 0.076
Critical for RAS-driven dimer

signaling and EGFR feedback.

ARAF 0.100
Often a compensatory kinase

in resistance settings.

BRAF (WT) 0.680

Wild-type inhibition prevents

paradoxical activation in

normal tissue.

BRAF (V600E) 0.171
Primary driver in

melanoma/thyroid cancer.

Selectivity
Kinome Panel: Tested against 468 kinases.[1][6][7]

Specificity: High selectivity for the RAF family.[1]

Paradoxical Activation: Negligible. In cellular assays, pERK levels do not spike at sub-

maximal doses, a hallmark of safety against secondary skin cancers.

Part 4: Experimental Protocols for Validation
To validate the mechanism of REDX05358 in a research setting, the following protocols assess

both potency and the absence of paradoxical activation.

Protocol A: Cellular "Paradox" Assay (Western Blot)
Objective: Confirm that REDX05358 does not induce pERK spikes in RAS-mutant cells, unlike

Vemurafenib.

Cell Line Selection:

HCT116 (KRAS G13D mutant): Prone to paradoxical activation.
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A375 (BRAF V600E mutant): Sensitive control.

Reagent Preparation:

Dissolve REDX05358 and Vemurafenib (control) in DMSO to 10 mM stock.

Prepare serial dilutions (0.1 nM to 10 µM).

Treatment:

Seed cells at

cells/well in 6-well plates. Adhere overnight.

Treat with compounds for 1 hour (short duration captures immediate phosphorylation

changes).

Lysis & Detection:

Lyse in RIPA buffer with phosphatase inhibitors (Na3VO4, NaF).

Primary Antibodies: Phospho-ERK1/2 (Thr202/Tyr204) vs. Total ERK1/2.

Data Interpretation:

Vemurafenib:[1] Expect a "bell-shaped" curve in HCT116 (pERK increases at low doses,

decreases at high doses).

REDX05358: Expect a monotonic dose-dependent decrease in pERK without any initial

spike.

Protocol B: Proliferation Assay (CTG)
Objective: Determine IC50 in resistance models.

Plating: 384-well plate, 500-1000 cells/well (optimize for growth rate).

Dosing: 72-hour incubation with REDX05358 (9-point dilution).
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Readout: CellTiter-Glo (ATP quantification).

Analysis: Normalize to DMSO control. Calculate GI50 using a 4-parameter logistic fit.

Visualization: Experimental Workflow

Seed HCT116 Cells
(KRAS Mutant)

Treat with REDX05358
(0.1nM - 10µM)

Lyse & Western Blot
(pERK vs tERK)

Analysis:
Check for Paradoxical Spike

Click to download full resolution via product page

Figure 2: Workflow for validating the "Paradox Breaker" phenotype.

Part 5: Translational Context
REDX05358 represents a shift from "allele-specific" inhibition (targeting only V600E) to

"pathway-specific" inhibition (targeting the RAF node regardless of upstream RAS status).

Target Indications:

NRAS-mutant Melanoma: Currently lacks effective targeted therapies; MEK inhibitors

alone have limited efficacy.

KRAS-mutant Colorectal Cancer (CRC): REDX05358 combined with EGFR inhibitors

could prevent the CRAF-mediated feedback loop that limits current standard of care.

Clinical Trajectory:

The Redx Pan-RAF program (including REDX05358) was acquired by Jazz

Pharmaceuticals. The lead candidate from this program, JZP815, shares the mechanistic

profile described here (Pan-RAF, no paradox). Researchers studying REDX05358 are

effectively studying the preclinical basis of the JZP815 class.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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